BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Diiodomethane-
d2 for Advanced Research Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Diiodomethane-d2
CAS No.: 15729-58-5
Cat. No.: B098493
Get Quote
. J

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the synthesis, properties, and applications of
Diiodomethane-d2 (CD:l2). With full editorial control, this document is structured to provide
not just procedural steps but also the underlying scientific rationale, ensuring a deep and
practical understanding of this valuable isotopically labeled compound.

Core Characteristics and Physicochemical
Properties

Diiodomethane-d2, also known as deuterated methylene iodide, is a critical reagent in
synthetic chemistry, particularly for studies requiring isotopic labeling to elucidate reaction
mechanisms or trace molecular pathways. Its physical and chemical properties are
summarized below.

Data Presentation: Key Properties of Diiodomethane-d2
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Property Value Source(s)
CAS Number 15729-58-5 [1]
Molecular Formula CDazl2 [1]
Molecular Weight 269.85 g/mol [1]
Appearance Colorless liquid [2]

Density 3.325g/mL at 25 °C [1]

Boiling Point 68 °C at 15 mmHg [1]

Isotopic Purity Typically =299 atom % D

. Soluble in organic solvents,
Solubility ] ] [2]
slightly soluble in water.

Refractive Index (hon-
1.741 [2]
deuterated)

Note: Diiodomethane-d2 is sensitive to light and can decompose, liberating iodine, which
imparts a brownish color to the liquid. It is often stabilized with copper.[2]

Synthesis of Diiodomethane-d2: A Validated
Protocol

The synthesis of Diiodomethane-d2 is most effectively and commonly achieved via a halide
exchange reaction, specifically the Finkelstein reaction. This method is renowned for its
efficiency in converting alkyl chlorides or bromides to their corresponding iodides. The choice of
a deuterated starting material is paramount for producing the desired isotopically labeled
product.

Expertise & Experience: The Rationale Behind the
Finkelstein Reaction

The Finkelstein reaction is an equilibrium process. To drive the reaction to completion, Le
Chatelier's principle is exploited. The reaction is typically carried out in acetone, a solvent in
which sodium iodide (Nal) is soluble, but the resulting sodium chloride (NaCl) or sodium
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bromide (NaBr) is not.[3] This insolubility causes the salt byproduct to precipitate out of the
solution, thereby shifting the equilibrium towards the formation of the desired alkyl iodide.[3]
For the synthesis of Dilodomethane-d2, the logical and readily available precursor is
Dichloromethane-d2 (CD2Clz2).

Experimental Protocol: Synthesis of Diiodomethane-d2

This protocol is a self-validating system, where the successful formation of the product can be
monitored by the precipitation of sodium chloride and confirmed by subsequent analytical
characterization.

Materials:

Dichloromethane-d2 (CD2zClz2)

Sodium iodide (Nal), anhydrous

Acetone, anhydrous

Diatomaceous earth

Anhydrous magnesium sulfate (MgSOQOa)

Copper powder (optional, for stabilization)

Equipment:

¢ Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Bichner funnel and filter flask

e Separatory funnel
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e Rotary evaporator
« Distillation apparatus
Procedure:

e Reaction Setup: In a dry round-bottom flask, combine anhydrous sodium iodide and
anhydrous acetone. Stir the mixture until the sodium iodide is fully dissolved.

o Addition of Reactant: To the stirring solution, add Dichloromethane-d2 dropwise at room
temperature.

o Reaction: Heat the mixture to reflux and maintain for 12-18 hours. A white precipitate of
sodium chloride will form as the reaction progresses.

o Workup - Filtration: After the reaction is complete, cool the mixture to room temperature.
Filter the mixture through a pad of diatomaceous earth using a Biichner funnel to remove the
precipitated sodium chloride.

o Workup - Solvent Removal: Transfer the filtrate to a round-bottom flask and remove the
acetone using a rotary evaporator.

o Workup - Extraction: To the residue, add water and an immiscible organic solvent such as
diethyl ether or dichloromethane. Transfer the mixture to a separatory funnel, shake, and
allow the layers to separate. The dense, organic layer containing the Diiodomethane-d2 will
be at the bottom.

o Workup - Washing: Wash the organic layer sequentially with water and a dilute solution of
sodium thiosulfate (to remove any traces of iodine), followed by a final wash with brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter off the drying agent and purify the crude Diiodomethane-d2 by vacuum
distillation. Collect the fraction boiling at approximately 68 °C at 15 mmHg.

o Stabilization: If desired, a small amount of copper powder can be added to the purified
product to act as a stabilizer.
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Visualization: Synthesis Workflow
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Caption: Workflow for the synthesis of Diiodomethane-d2.

Applications in Research and Development

The primary utility of Diiodomethane-d2 lies in its application as an isotopically labeled internal
standard, a tracer for reaction mechanism studies, and a precursor in the synthesis of other
deuterated molecules.

Mechanistic Investigations

The substitution of hydrogen with deuterium provides a powerful tool for kinetic isotope effect
(KIE) studies. By comparing the reaction rates of deuterated and non-deuterated reactants,
researchers can infer whether a C-H (or C-D) bond is broken in the rate-determining step of a
reaction. Diiodomethane-d2 is particularly useful in studies of reactions involving methylene
group transfer, such as the Simmons-Smith cyclopropanation.[2][4] While the Simmons-Smith
reaction is a prominent application of the non-deuterated form, using CD:lz allows for detailed
mechanistic probing of this and related reactions.

Tracer Studies and Isotopic Labeling

Diiodomethane-d2 is an excellent starting material for introducing a deuterated methylene (-
CD2-) group into a target molecule. This is invaluable in various fields:

e Drug Metabolism and Pharmacokinetics (DMPK): Deuterated drug candidates are often
synthesized to study their metabolic fate. The C-D bond is stronger than the C-H bond, which
can slow down metabolic processes that involve C-H bond cleavage, a phenomenon known
as the "deuterium effect.”
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 NMR Spectroscopy: The absence of protons in the methylene group of Diiodomethane-d2
simplifies *H NMR spectra of reaction mixtures or products, aiding in structural elucidation.

o Synthesis of Labeled Compounds: It is used to prepare other deuterated compounds. For
instance, it is used to prepare deuterated fulvene for retro-Diels-Alder studies.[1]

Quality Control and Spectroscopic Characterization

The purity and identity of synthesized Diiodomethane-d2 must be rigorously confirmed. A
combination of chromatographic and spectroscopic techniques provides a self-validating
system for quality control.

Spectroscopic Data (Expected)

e 'H NMR: Due to the high isotopic purity (typically >99 atom % D), the proton NMR spectrum
should show only very small residual peaks corresponding to the non-deuterated (CHzl2) and
partially deuterated (CHDI2) species. The non-deuterated diiodomethane exhibits a singlet at
approximately 3.87 ppm in CDCls.[5]

e 2H NMR (Deuterium NMR): This is a direct method to observe the deuterium nucleus and will
show a signal corresponding to the -CD2z- group.

e 13C NMR: The carbon signal will appear as a quintet due to coupling with the two deuterium
atoms (spin I=1). The chemical shift is expected to be similar to that of non-deuterated
diiodomethane.

« Infrared (IR) Spectroscopy: The C-D stretching and bending vibrations will be observed at
lower frequencies (approximately 2200-2300 cm~* for C-D stretch) compared to the C-H
vibrations in the non-deuterated analog (approximately 3000 cm~1* for C-H stretch), providing
clear evidence of deuteration.

e Mass Spectrometry (MS): The molecular ion peak will be observed at m/z = 269.85, which is
two mass units higher than that of non-deuterated diiodomethane, confirming the presence
of two deuterium atoms.

Safety and Handling
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Diiodomethane-d2 is a hazardous substance and must be handled with appropriate safety
precautions in a well-ventilated fume hood.

» Hazards: Toxic if swallowed or in contact with skin, causes skin and serious eye irritation,
and may cause respiratory irritation.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, protected
from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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